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Introduction

Disodium iminodiacetate (DSIDA) and its functionalized derivatives, particularly

iminodiacetate (IDA) chelating resins, are highly effective for the selective removal of heavy

metal ions from aqueous solutions, such as industrial wastewater.[1][2][3] These resins typically

consist of a polymer matrix, like styrene-divinylbenzene, functionalized with iminodiacetic acid

groups.[1] The IDA groups function as tridentate ligands, forming stable complexes with

divalent and trivalent metal ions through a nitrogen atom and two carboxylate groups.[1][2] This

chelation mechanism provides high selectivity for heavy metals over alkali and alkaline earth

metals, making IDA resins valuable for treating complex wastewater streams.[1][2][4] The

efficiency of heavy metal removal is influenced by several factors, including the pH of the

solution, contact time, temperature, and the initial concentration of metal ions.[1][5] The

adsorption process is often well-described by the Langmuir isotherm and follows pseudo-

second-order kinetics, indicating a chemisorption process.[1][5][6] Regeneration of the resin is

typically achieved by washing with an acidic solution, allowing for multiple cycles of use.[1][5]

Mechanism of Chelation
The effectiveness of iminodiacetate in heavy metal remediation lies in its ability to form stable

chelate complexes with metal ions. The iminodiacetate anion acts as a tridentate ligand,

binding to the metal ion through the nitrogen atom and the two oxygen atoms of the

carboxylate groups. This forms two five-membered rings with the metal ion, a structurally stable

configuration.
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Caption: Chelation of a heavy metal ion by an iminodiacetate functional group.
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Quantitative Data on Heavy Metal Adsorption
The efficiency of heavy metal removal by iminodiacetate-functionalized resins is summarized

below. The data is compiled from various studies and presented as the maximum adsorption

capacity (q_max) in mmol/g of resin.

Heavy Metal Ion
Adsorption Capacity
(mmol/g)

Reference

Copper (Cu²⁺) 4.48 [1]

Copper (Cu²⁺) 2.36 [1]

Copper (Cu²⁺) 1.79 [1][5]

Lead (Pb²⁺) 2.99 [1]

Lead (Pb²⁺) 1.70 [1]

Cadmium (Cd²⁺) 3.28 [1]

Cadmium (Cd²⁺) 2.26 [1]

Cadmium (Cd²⁺) 1.77 [1][7]

Nickel (Ni²⁺) 1.72 [5]

Mercury (Hg²⁺) 0.96 [5]

Cobalt (Co²⁺) 1.26 [5]

Zinc (Zn²⁺) 1.5 [7]

Manganese (Mn²⁺) 1.6 [7]
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Resin Type Heavy Metal Ion
Adsorption
Capacity (mmol/g)

Reference

Iminodiacetate

Chelating Resin

(IDAR)

Cu(II) 1.79 [5]

Iminodiacetate

Chelating Resin

(IDAR)

Ni(II) 1.72 [5]

Iminodiacetate

Chelating Resin

(IDAR)

Hg(II) 0.96 [5]

Iminodiacetate

Chelating Resin

(IDAR)

Co(II) 1.26 [5]

IDA-functionalized

D301 (ID301)
Cu(II) Not specified [6]

IDA-functionalized

D301 (ID301)
Pb(II) Not specified [6]

IDA-functionalized

D301 (ID301)
Cd(II) Not specified [6]

Magnetic chelating

resin (MIDA)
Cu(II) Not specified [7]

Magnetic chelating

resin (MIDA)
Pb(II) Not specified [7]

Magnetic chelating

resin (MIDA)
Zn(II) 1.5 [7]

Magnetic chelating

resin (MIDA)
Cd(II) 1.77 [7]

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.tandfonline.com/doi/abs/10.1080/19443994.2016.1150891
https://www.tandfonline.com/doi/abs/10.1080/19443994.2016.1150891
https://www.tandfonline.com/doi/abs/10.1080/19443994.2016.1150891
https://www.tandfonline.com/doi/abs/10.1080/19443994.2016.1150891
https://www.researchgate.net/publication/318647502_Adsorption_of_heavy_metal_ions_by_iminodiacetic_acid_functionalized_D301_resin_Kinetics_isotherms_and_thermodynamics
https://www.researchgate.net/publication/318647502_Adsorption_of_heavy_metal_ions_by_iminodiacetic_acid_functionalized_D301_resin_Kinetics_isotherms_and_thermodynamics
https://www.researchgate.net/publication/318647502_Adsorption_of_heavy_metal_ions_by_iminodiacetic_acid_functionalized_D301_resin_Kinetics_isotherms_and_thermodynamics
https://www.researchgate.net/publication/325307811_New_Iminodiacetate_Chelating_Resin-Functionalized_Fe_3_O_4_Nanoparticles_Synthesis_Characterization_and_Application_for_the_Removal_of_Some_Noxious_Metal_Ions_from_Wastewater
https://www.researchgate.net/publication/325307811_New_Iminodiacetate_Chelating_Resin-Functionalized_Fe_3_O_4_Nanoparticles_Synthesis_Characterization_and_Application_for_the_Removal_of_Some_Noxious_Metal_Ions_from_Wastewater
https://www.researchgate.net/publication/325307811_New_Iminodiacetate_Chelating_Resin-Functionalized_Fe_3_O_4_Nanoparticles_Synthesis_Characterization_and_Application_for_the_Removal_of_Some_Noxious_Metal_Ions_from_Wastewater
https://www.researchgate.net/publication/325307811_New_Iminodiacetate_Chelating_Resin-Functionalized_Fe_3_O_4_Nanoparticles_Synthesis_Characterization_and_Application_for_the_Removal_of_Some_Noxious_Metal_Ions_from_Wastewater
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Batch Adsorption Studies
This protocol outlines a laboratory-scale batch procedure to determine the effectiveness of

iminodiacetate resin in removing heavy metals from an aqueous solution.

1. Resin Pre-treatment:

To ensure the iminodiacetic acid groups are deprotonated for optimal binding, the resin can

be treated with a NaOH solution and then washed with deionized water until the washings

are neutral.[1]

2. Adsorption Experiment:

Prepare stock solutions of the heavy metal salts (e.g., CuSO₄·5H₂O, Pb(NO₃)₂, CdCl₂).[1]

In a series of flasks, add a known amount of the pre-treated resin to a fixed volume of the

heavy metal solution of a specific concentration.

Adjust the pH of the solutions to the desired value using dilute HNO₃ or NaOH.

Agitate the flasks at a constant temperature for a predetermined time to reach equilibrium.

3. Analysis:

After agitation, separate the resin from the solution by filtration.

Analyze the remaining concentration of the heavy metal in the filtrate using appropriate

analytical techniques such as Atomic Absorption Spectrometry (AAS) or Inductively Coupled

Plasma-Mass Spectrometry (ICP-MS).

Calculate the amount of metal adsorbed per unit mass of resin.

4. Parameter Optimization:

Repeat the experiment by varying one parameter at a time while keeping others constant to

determine the optimal conditions:

pH: Typically varied from 2 to 7.
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Contact Time: Monitored at different time intervals until equilibrium is reached.

Initial Metal Concentration: A range of concentrations are used to study the adsorption

isotherm.

Temperature: Conduct experiments at different temperatures to study the thermodynamics

of adsorption.
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Caption: Experimental workflow for batch adsorption studies.

Protocol 2: Column Adsorption Studies
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This protocol describes a continuous flow experiment to evaluate the performance of the

iminodiacetate resin in a fixed-bed column.

1. Column Preparation:

Pack a glass column with a known amount of the pre-treated iminodiacetate resin.

Wash the packed resin with deionized water to remove any air bubbles and ensure uniform

packing.[1]

2. Adsorption Process:

Pump the heavy metal solution of a known concentration through the column at a constant

flow rate.

Collect effluent samples at regular time intervals.[1]

Analyze the concentration of the heavy metal in the effluent samples.[1]

Continue the process until the concentration of the metal in the effluent reaches the initial

concentration (breakthrough).[1]

3. Data Analysis:

Plot the ratio of effluent concentration to influent concentration (C/C₀) versus time to obtain

the breakthrough curve.[1]

The total amount of metal adsorbed in the column can be calculated from the area above the

breakthrough curve.[1]

Protocol 3: Resin Regeneration
This protocol details the procedure for regenerating the metal-saturated iminodiacetate resin

for reuse.

1. Elution of Adsorbed Metals:
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After the adsorption cycle (either batch or column), wash the resin with deionized water to

remove any non-adsorbed solution.[1]

Pass a strong acid solution, such as 0.2 M HNO₃, through the resin to elute the bound heavy

metals.[1][5] The H⁺ ions compete with the metal ions for the binding sites on the resin.[1]

Collect the eluate, which will contain a concentrated solution of the heavy metal.[1]

2. Reconditioning:

After elution, wash the resin thoroughly with deionized water until the pH of the washings is

neutral.[1]

The regenerated resin can then be reused for subsequent adsorption cycles. Studies have

shown that the resin can be reused for multiple cycles with only a small loss of adsorption

capacity.[5]

Metal-Saturated Resin

Wash with Deionized Water

Elution with Strong Acid
(e.g., 0.2 M HNO₃)

Collect Concentrated
Metal Eluate

Reconditioning
(Wash with DI water until neutral pH)
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(Ready for reuse)

Adsorption Cycle

Click to download full resolution via product page
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Caption: Logical workflow for the regeneration of iminodiacetate resin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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